Quinoxaline-5,8-diol

• CAS No.: 19506-18-4
• Molecular Formula: C8H6N2O2
• Molecular Weight: 162.15 g/mol
• IUPAC Name: quinoxaline-5,8-diol
• InChI: InChI=1S/C8H6N2O2/c11-5-1-2-6(12)8-7(5)9-3-4-10-8/h1-4,11-12H
• InChI Key: PZOYXODCXVBGNQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1O)N=CC=N2)O

Description

Quinoxaline-5,8-diol is a useful research compound. Its molecular formula is C8H6N2O2 and its molecular weight is 162.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Ten grams of 5,8-dimethoxyquinoxaline were dissolved in 100 ml. of glacial acetic acid. After 60 ml. of 48% hydrobromic acid were added to the solution, the reaction was allowed to reflux overnight. The solution was evaporated to dryness in vacuo and a solution of 5% sodium bicarbonate was added until the reaction was basic. The solution was extracted several times with methylene chloride. The combined methylene chloride extracts were dried with sodium sulfate and evaporated to give an amorphous powder which was used without purification for the subsequent reactions.

Synthesis routes and methods II

Procedure details

4 g (0.021 mol) of 5,8-dimethoxyquinoxaline was refluxed for 2 hours under heating in 50 ml of benzene together with 20 g of aluminum chloride. After allowing to cool to room temperature, the reaction solution was extracted with ethyl acetate, and the extract was dried and concentrated. Recrystallization of the residue from ethyl acetate gave 2.4 g (71%) of the end product. m.p. 234°-236° C.